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Compound of Interest

Compound Name: Methylpyrrolidone

Cat. No.: B10776120 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the safe handling and disposal of

Methylpyrrolidone (NMP). Adherence to these guidelines is essential for minimizing exposure

and ensuring a safe laboratory environment for researchers, scientists, and drug development

professionals.

Health Hazards of Methylpyrrolidone (NMP)
N-Methylpyrrolidone is a solvent with several documented health risks. It is readily absorbed

through the skin and can cause irritation to the skin, eyes, nose, and throat.[1] Short-term

exposure to NMP vapors can lead to headaches, nausea, dizziness, and other effects similar to

drunkenness.[1]

Crucially, NMP is recognized as a reproductive hazard.[1][2] It has been shown to harm the

developing fetus in animal studies and is toxic to the reproductive systems of male and female

test animals.[1] The U.S. Environmental Protection Agency (EPA) has identified that NMP can

cause serious health effects, including miscarriages, reduced fertility, and damage to the liver,

kidneys, the immune system, and the nervous system.[3] Due to these risks, the European

Union has restricted the manufacture, use, and sale of NMP in concentrations exceeding 0.3%.

[2]
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A comprehensive approach to personal protection is mandatory when handling NMP. The

following equipment should be used to prevent skin contact, eye exposure, and inhalation.
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Protection Type Required Equipment Specifications and Use

Hand Protection NMP-Resistant Gloves

Use gloves made of Butyl

rubber, Neoprene over Natural

Rubber, or Silver Shield®/4H®.

[4] Latex, nitrile, and natural

rubber gloves are not

recommended as they do not

offer adequate protection.[5]

Inspect gloves before each

use and dispose of them after

handling in accordance with

applicable regulations.[6]

Eye & Face Protection
Chemical Splash Goggles /

Full Face Shield

Safety goggles with side

shields should be worn at all

times.[7] Where splashing is

possible, a full face shield is

recommended to protect

against eye contact.[6] An

eyewash station should be

readily accessible.[6]

Skin & Body Protection Impervious Clothing

Wear a lab coat, apron, or

coveralls made from NMP-

resistant materials such as

DuPont Tychem® fabrics or

Kappler Zytron® 400 to

prevent skin contact.[4][6]

Respiratory Protection Air-Purifying Respirator or

Supplied-Air Respirator

Work should be conducted in a

well-ventilated area, using

local exhaust ventilation or a

chemical fume hood to control

airborne levels.[6][8] If

ventilation is inadequate or

exposure limits are exceeded,

respiratory protection is

required. For concentrations
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above 10 ppm, a full facepiece

air-purifying respirator (APR)

with organic vapor filters is

recommended.[4] For higher

concentrations (>100 ppm), a

full-face supplied-air respirator

should be used.[4][6]

Operational and Disposal Plans
A strict workflow is critical for safety. The following procedural steps provide guidance for

handling and disposal.

Safe Handling Protocol:

Preparation: Before handling NMP, ensure the work area is well-ventilated.[8] Confirm that

safety showers and emergency eyewash fountains are accessible.[2] Put on all required

PPE as detailed in the table above.

Handling: Avoid direct contact with skin and eyes.[6] Do not inhale vapors or mists.[6] Keep

containers tightly closed when not in use and store them in a cool, dry, and well-ventilated

area away from ignition sources.[6][8]

Spill Response: In case of a spill, evacuate personnel to a safe area.[6] Remove all ignition

sources.[6] Contain the spill using an inert absorbent material like sand or diatomaceous

earth.[9][10] Collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.[4][6] Ventilate the area and wash it thoroughly after cleanup is complete.[4]

Do not wash spills into the sewer system.[4]

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

large amounts of soap and water.[4][11]

Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, lifting the

upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[6] Seek

medical attention.[6]
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Inhalation: Move the person to fresh air.[7] If breathing has stopped, begin artificial

respiration.[4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate

medical attention.[12]

Disposal Plan:

Unused NMP and any contaminated materials, including gloves and absorbents, must be

disposed of as hazardous waste.[4] Store waste in sealed, properly labeled containers.[7]

Disposal must be carried out in accordance with all applicable federal, state, and local

environmental regulations.[13] Contact a licensed professional waste disposal service or your

state's Department of Environmental Protection (DEP) or the regional EPA office for specific

recommendations.[4]

Visual Workflow and Logic Diagrams
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Caption: A step-by-step workflow for the safe handling and disposal of NMP.
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Caption: A logic diagram for selecting appropriate PPE when handling NMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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